Cas no 2138803-10-6 (2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene)

• Product Name: 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene
• CAS No: 2138803-10-6
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5865480
• PubChem ID: 165957122
• Update Time: 2025-10-29

2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-802257
• 2-(2-bromoethenyl)-1-fluoro-4-methoxybenzene
• 2138803-10-6
• 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene

• Inchi： 1S/C9H8BrFO/c1-12-8-2-3-9(11)7(6-8)4-5-10/h2-6H,1H3/b5-4+
• InChI Key： PAHYPUTYSQDOOU-SNAWJCMRSA-N
• SMILES： Br/C=C/C1C(=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene

Chemical Profile of 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene (CAS No. 2138803-10-6)

2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene, identified by the CAS number 2138803-10-6, is a fluorinated aromatic compound featuring a bromo-vinyl substituent. This chemical structure positions it as a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluoro and methoxy functional groups enhances its reactivity, making it a valuable building block for further derivatization.

The compound’s molecular framework consists of a benzene ring substituted with a fluoro group at the ortho position relative to the methoxy group, and an ethenyl (vinyl) group attached to the para position of the bromo substituent. This arrangement imparts unique electronic and steric properties, influencing its interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is particularly significant in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can enhance binding affinity to enzymes and receptors, leading to more potent and selective therapeutic agents. In particular, 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene has been explored as a precursor in the synthesis of kinase inhibitors and antiviral compounds.

The bromo-vinyl moiety in this compound offers additional synthetic utility. It can undergo various reactions such as cross-coupling reactions (e.g., Suzuki-Miyaura or Heck couplings) to introduce diverse aryl or heteroaryl groups, expanding its applicability in library synthesis. Moreover, the vinyl group can participate in polymerization reactions or serve as a handle for further functionalization via addition reactions.

In the context of medicinal chemistry, 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene has been utilized in the development of novel therapeutic entities. For example, researchers have employed this compound to synthesize analogs targeting protein-protein interactions or to modulate enzyme activity. The fluoro and methoxy groups contribute to fine-tuning the physicochemical properties of the final products, including solubility, lipophilicity, and metabolic stability.

From an agrochemical perspective, derivatives of this compound have shown promise as intermediates for herbicides and fungicides. The structural features enhance bioactivity against specific pathogens while maintaining environmental safety profiles. This aligns with global trends toward developing sustainable agrochemical solutions that balance efficacy with ecological responsibility.

The synthesis of 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, fluorination, and coupling reactions performed under controlled conditions to ensure high yield and purity. Advances in catalytic systems have further refined these processes, making them more efficient and scalable for industrial applications.

Electrochemical methods have also been explored for the preparation of this compound, offering greener alternatives to traditional synthetic routes. Such approaches minimize waste generation and reduce reliance on hazardous reagents, aligning with sustainable chemistry principles. The growing emphasis on green chemistry underscores the need for innovative synthetic strategies in pharmaceutical manufacturing.

The biological activity of 2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene and its derivatives continues to be an area of active investigation. Computational modeling has played a crucial role in predicting how structural modifications influence biological function. By leveraging machine learning algorithms, researchers can accelerate the design process by identifying promising candidates before experimental validation.

In conclusion,2-(2-Bromoethenyl)-1-fluoro-4-methoxybenzene (CAS No. 2138803-10-6) represents a significant intermediate in modern chemical synthesis. Its unique structural features make it indispensable for developing innovative solutions across pharmaceuticals and agrochemicals. As research progresses, this compound will likely continue to inspire new applications and advancements in synthetic chemistry.